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Compound of Interest

Compound Name:
Methyl3-(morpholin-2-

yl)propanoatehydrochloride

Cat. No.: B13504074

Get Quote

For Immediate Release

This technical guide addresses the chemical identity, properties, and synthesis of morpholine-

propanoate derivatives, with a specific focus on clarifying the molecular characteristics of

compounds related to "Methyl 3-(morpholin-2-yl)propanoate HCl." This document is intended

for researchers, scientists, and professionals in drug development and chemical synthesis.

Executive Summary: Clarifying the Nomenclature
An initial investigation into "Methyl 3-(morpholin-2-yl)propanoate HCl" reveals a notable

ambiguity in available chemical literature and commercial databases. The search

predominantly identifies two distinct, well-characterized compounds: 3-(Morpholin-2-

yl)propanoic acid hydrochloride and Methyl 3-(morpholin-4-yl)propanoate. The former is a

carboxylic acid, while the latter is a methyl ester with a different substitution pattern on the

morpholine ring. This guide will provide a comprehensive overview of these two compounds to

illuminate the chemical space surrounding the initial query.
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Core Compound Profile: 3-(Morpholin-2-
yl)propanoic Acid Hydrochloride
This compound is the most probable subject of interest given its structural similarity to the

requested chemical, differing only by the absence of a methyl ester group.

Table 1: Physicochemical Properties of 3-(Morpholin-2-yl)propanoic Acid Hydrochloride

Property Value Source

Chemical Formula C₇H₁₄ClNO₃ [1]

Molecular Weight 195.64 g/mol [1]

CAS Number
1571216-45-9 (racemate),

1787250-02-5 ((S)-enantiomer)
[1][2]

IUPAC Name
3-(morpholin-2-yl)propanoic

acid hydrochloride
[2]

Canonical SMILES Cl.O=C(O)CCC1CNCCO1 [2]

Purity Typically ≥95% [2]

Physical Form Solid

Storage
Inert atmosphere, room

temperature
[1]

Structural Elucidation
The structure of 3-(morpholin-2-yl)propanoic acid hydrochloride features a propanoic acid

moiety attached to the carbon at the 2-position of the morpholine ring. The hydrochloride salt

form enhances its stability and solubility in aqueous media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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